6038-12-6(1-Cyclooctene-1-carboxaldehyde) Price
This page is the exclusive Price page for 6038-12-6(1-Cyclooctene-1-carboxaldehyde).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
1-Cyclooctene-1-carboxaldehyde Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Chemenu | CM317888-5g | chemenu | 95% | 5g | $808 | 15 Jun. 2021 | |
| Fluorochem | 075323-1g | fluorochem | 85% | 1g | £143.00 | 01 Mar. 2022 | |
| Fluorochem | 075323-5g | fluorochem | 85% | 5g | £593.00 | 01 Mar. 2022 | |
| 1PlusChem | 1P01WLE8-100mg | 1pchem | 95% | 100mg | $39.00 | 22 Apr. 2024 | |
| 1PlusChem | 1P01WLE8-250mg | 1pchem | 95% | 250mg | $63.00 | 22 Apr. 2024 | |
| 1PlusChem | 1P01WLE8-1g | 1pchem | 95% | 1g | $174.00 | 22 Apr. 2024 | |
| 1PlusChem | 1P01WLE8-5g | 1pchem | 95% | 5g | $609.00 | 22 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1845723-100mg | le yan | 98% | 100mg | ¥495.00 | 07 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1845723-1g | le yan | 98% | 1g | ¥2393.00 | 07 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1845723-5g | le yan | 98% | 5g | ¥8771.00 | 07 May. 2024 |
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
上海嵘奥生物技术有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zhejiang Brunova Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises